molecular formula C17H17N B8708296 4,4-Dimethyl-1-phenyl-3,4-dihydroisoquinoline CAS No. 88422-89-3

4,4-Dimethyl-1-phenyl-3,4-dihydroisoquinoline

Cat. No. B8708296
CAS RN: 88422-89-3
M. Wt: 235.32 g/mol
InChI Key: BRNYTOQCVNIUDM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4,4-Dimethyl-1-phenyl-3,4-dihydroisoquinoline is a useful research compound. Its molecular formula is C17H17N and its molecular weight is 235.32 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4,4-Dimethyl-1-phenyl-3,4-dihydroisoquinoline suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4,4-Dimethyl-1-phenyl-3,4-dihydroisoquinoline including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

88422-89-3

Product Name

4,4-Dimethyl-1-phenyl-3,4-dihydroisoquinoline

Molecular Formula

C17H17N

Molecular Weight

235.32 g/mol

IUPAC Name

4,4-dimethyl-1-phenyl-3H-isoquinoline

InChI

InChI=1S/C17H17N/c1-17(2)12-18-16(13-8-4-3-5-9-13)14-10-6-7-11-15(14)17/h3-11H,12H2,1-2H3

InChI Key

BRNYTOQCVNIUDM-UHFFFAOYSA-N

Canonical SMILES

CC1(CN=C(C2=CC=CC=C21)C3=CC=CC=C3)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

1.42 g (10.0 mmol) of P2O5 and POCl3 (4 ml) were added to a solution of 1.27 g (5.0 mmol) of N-(2-methyl-2-phenylpropyl)benzamide in xylene (20 ml) and the mixture was heated at 150° C. for 3 h. After cooling to RT the mixture was concentrated to small volume under vacuum. The residue was made alkaline with a 20% aqueous NaOH solution. It was then extracted with EE and the organic phase was dried over Na2SO4, filtered and concentrated to small volume under vacuum. 634 mg (2.7 mmol) of 4,4-dimethyl-1-phenyl-3,4-dihydroisoquinoline were obtained as the residue, which was reacted further with no additional purification.
Name
Quantity
1.42 g
Type
reactant
Reaction Step One
Name
Quantity
4 mL
Type
reactant
Reaction Step One
Quantity
1.27 g
Type
reactant
Reaction Step One
Quantity
20 mL
Type
solvent
Reaction Step One

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.